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Compound of Interest

Compound Name:
6-(4-Chlorophenoxy)pyridine-2-

carboxylic acid

CAS No.: 51362-41-5

Cat. No.: B1455486

Get Quote

Executive Summary
6-(4-Chlorophenoxy)pyridine-2-carboxylic acid (CAS: 51362-41-5) is a specialized

heterocyclic scaffold belonging to the 6-substituted picolinic acid class. Structurally

characterized by a picolinic acid core functionalized with a lipophilic 4-chlorophenoxy moiety at

the C6 position, this compound represents a critical pharmacophore in two distinct high-value

sectors: agrochemical discovery (specifically synthetic auxins) and medicinal chemistry

(metallo-enzyme inhibition, particularly HIF-prolyl hydroxylase).

This technical guide provides a rigorous analysis of its physiochemical behavior, synthesis

pathways, and solution-state dynamics to support its application in lead optimization and

formulation development.
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Parameter Detail

Chemical Name 6-(4-Chlorophenoxy)pyridine-2-carboxylic acid

CAS Number 51362-41-5

Molecular Formula C₁₂H₈ClNO₃

Molecular Weight 249.65 g/mol

SMILES OC(=O)c1cccc(Oc2ccc(Cl)cc2)n1

Structural Class Aryloxypicolinic acid; Pyridine derivative

Structural Diagram (Graphviz)

Fig 1. Structural Pharmacophore Analysis of 6-(4-Chlorophenoxy)pyridine-2-carboxylic acid
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Physiochemical Core Parameters
The introduction of the 4-chlorophenoxy group significantly alters the physiochemical profile

compared to the parent picolinic acid, shifting the molecule from a hydrophilic chelator to an

amphiphilic scaffold.

Table 1: Physiochemical Properties Profile
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Property Value (Predicted/Exp) Mechanistic Insight

pKa (Acid) 3.8 – 4.2

The electron-withdrawing

nature of the 6-phenoxy group

(via induction) lowers the pKa

of the carboxylic acid relative

to unsubstituted picolinic acid

(pKa ~5.4).

pKa (Base) < 1.0

The pyridine nitrogen is weakly

basic due to steric hindrance

and the electron-withdrawing

effect of the adjacent oxygen

atom.

LogP (Lipophilicity) 3.2 ± 0.3

A significant increase from

picolinic acid (LogP ~0.7). The

chlorophenyl ring drives

membrane permeability and

hydrophobic binding.

LogD (pH 7.4) ~0.1 – 0.5

At physiological pH, the

molecule exists primarily as

the carboxylate anion (COO⁻),

reducing its apparent

lipophilicity.

TPSA ~63 Å²

Topological Polar Surface Area

indicates good potential for cell

membrane permeability (Rule

of 5 compliant).

Solubility (Water) Low (< 0.1 mg/mL)

Poor solubility in acidic/neutral

water due to the lipophilic tail.

Solubility increases drastically

at pH > 5.0 (salt formation).

Solution-State Behavior & Speciation
Understanding the pH-dependent speciation is critical for assay development and formulation.
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pH < 3.0: The molecule exists in its neutral (unionized) form. This is the species required for

passive membrane transport.

pH > 5.0: The molecule exists as the anionic carboxylate. This species is highly water-

soluble but membrane-impermeable without active transport. It is the active species for metal

chelation (e.g., binding Fe²⁺ in enzyme active sites).

Speciation Diagram (Graphviz)

Fig 2. pH-Dependent Speciation Equilibrium
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Synthesis Protocol (Nucleophilic Aromatic
Substitution)
The most robust synthetic route utilizes an SNAr mechanism. The electron-deficient pyridine

ring (activated by the nitrogen and the carboxyl group) facilitates the displacement of a halogen

at the 6-position.

Experimental Workflow
Reagents: 6-Chloropyridine-2-carboxylic acid (Starting Material), 4-Chlorophenol

(Nucleophile), Potassium Carbonate (Base).

Solvent: DMF or DMSO (Polar aprotic solvents are essential to solvate the cation and

increase nucleophilicity of the phenoxide).

Conditions: Heat to 80–100°C for 4–6 hours under inert atmosphere (N₂).

Synthesis Diagram (Graphviz)
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Fig 3. Synthesis Workflow via SnAr Mechanism
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Experimental Protocols for Characterization
Protocol A: Determination of pKa (Potentiometric
Titration)

Rationale: Accurate pKa is essential to predict ionization at physiological pH.

Method:

Dissolve 5 mg of compound in a mixed solvent system (e.g., 50% Methanol/Water) to

ensure solubility of the neutral form.

Titrate with 0.1 M KOH using a standardized glass electrode.

Perform a blank titration (solvent only).

Calculation: Use the Yasuda-Shedlovsky extrapolation method to determine the pKa in

100% water by plotting pKa vs. % organic solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1455486/docs?utm_src=pdf-body-img#technical-whitepaper-physiochemical-profiling-of-6-4-chlorophenoxy-pyridine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: LogD Measurement (Shake-Flask Method)
Rationale: Verifies lipophilicity for formulation stability.

Method:

Prepare octanol-saturated water (buffer pH 7.4) and water-saturated octanol.

Dissolve compound in the octanol phase.

Mix equal volumes of phases and shake for 24 hours at 25°C.

Separate phases via centrifugation.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Calculation: LogD = log([Conc_octanol] / [Conc_water]).

Applications & Biological Relevance[4][5][6][7][8][9]
[10]

Agrochemicals (Auxin Mimics):

The structural motif mimics natural auxins (IAA). The picolinic acid core binds to the TIR1

ubiquitin ligase complex, while the 6-chlorophenoxy tail provides specificity and metabolic

stability.

Reference Context: Similar to Aminopyralid and Picloram herbicides.

Medicinal Chemistry (HIF-PH Inhibition):

Picolinic acid derivatives are classic bidentate chelators of the active site Iron (Fe²⁺) in

Prolyl Hydroxylase (PHD) enzymes.

Inhibition of PHD stabilizes HIF-1α, promoting erythropoiesis (treatment of anemia). The 6-

phenoxy tail fits into the hydrophobic pocket of the enzyme active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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